Cas no 2055939-68-7 (1,19-Bis(1-hexylheptyl) 10-[[3-(dimethylamino)propyl](1-oxooctyl)amino]nonadecanedioate)

• Product Name: 1,19-Bis(1-hexylheptyl) 10-[[3-(dimethylamino)propyl](1-oxooctyl)amino]nonadecanedioate
• CAS No: 2055939-68-7
• MF: C₅₈H₁₁₄N₂O₅
• MW: 919.536179065704
• CID: 6637625
• PubChem ID: 122666768
• Update Time: 2026-03-12

1,19-Bis(1-hexylheptyl) 10-[[3-(dimethylamino)propyl](1-oxooctyl)amino]nonadecanedioate Chemical and Physical Properties

Names and Identifiers

• 1,19-Bis(1-hexylheptyl) 10-[[3-(dimethylamino)propyl](1-oxooctyl)amino]nonadecanedioate
• Nonadecanedioic acid, 10-[[3-(dimethylamino)propyl](1-oxooctyl)amino]-, 1,19-bis(1-hexylheptyl) ester
• EX-A8065
• Ionizable lipid-1
• SCHEMBL18202068
• 2055939-68-7
• HY-156630
• starbld0010611
• CS-0886567
• Di(tridecan-7-yl) 10-(N-(3-(dimethylamino)propyl)octanamido)nonadecanedioate

• Inchi： 1S/C58H114N2O5/c1-8-13-18-27-38-48-56(61)60(52-41-51-59(6)7)53(42-32-28-23-25-30-39-49-57(62)64-54(44-34-19-14-9-2)45-35-20-15-10-3)43-33-29-24-26-31-40-50-58(63)65-55(46-36-21-16-11-4)47-37-22-17-12-5/h53-55H,8-52H2,1-7H3
• InChI Key： VBFYPCGDFUFVCZ-UHFFFAOYSA-N
• SMILES： C(OC(CCCCCC)CCCCCC)(=O)CCCCCCCCC(N(CCCN(C)C)C(=O)CCCCCCC)CCCCCCCCC(OC(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 918.87277474g/mol
• Monoisotopic Mass: 918.87277474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 65
• Rotatable Bond Count: 53
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 0.914±0.06 g/cm3(Predicted)
• Boiling Point: 849.7±40.0 °C(Predicted)
• pka: 9.44±0.28(Predicted)